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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenoxypropanol, a member of the glycol ether family, is a versatile organic compound with

applications spanning various industries, from cosmetics and personal care products to

coatings and pharmaceuticals.[1][2][3] Its utility is largely dictated by its specific

physicochemical properties, which influence its behavior as a solvent, preservative, and

coalescing agent.[1][3] This technical guide provides a comprehensive overview of the core

physicochemical characteristics of 2-phenoxypropanol, presenting quantitative data, outlining

general experimental methodologies, and illustrating its chemical synthesis. This document is

intended to serve as a vital resource for researchers, scientists, and professionals in drug

development who require a thorough understanding of this compound for formulation, safety

assessment, and application development.

Physicochemical Data
The following table summarizes the key physicochemical properties of 2-phenoxypropanol,
compiled from various technical sources. It is important to note that commercial products can

be a mixture of isomers, primarily 1-phenoxy-2-propanol and 2-phenoxy-1-propanol, which may

lead to slight variations in reported values.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1215183?utm_src=pdf-interest
https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.atamanchemicals.com/phenoxypropanol_u32808/
https://www.tristarintermediates.org/phenoxypropanol.html
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2871&id2=2113
https://www.atamanchemicals.com/phenoxypropanol_u32808/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2871&id2=2113
https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.benchchem.com/product/b1215183?utm_src=pdf-body
https://www.echemi.com/sds/1-phenoxy-2-propanol-pid_Rock15713.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₉H₁₂O₂ [5][6]

Molecular Weight 152.19 g/mol [5][7]

CAS Registry Number 4169-04-4 [5][6][8]

Appearance
Clear, colorless to slightly pale

yellow liquid
[1][2][9]

Odor
Nearly odorless or mild floral

odor
[1][2][10]

Boiling Point
241.2 °C to 244 °C at 760

mmHg
[3][8][9][10]

Melting/Freezing Point 11 °C to 11.4 °C [3][10][11]

Density / Specific Gravity 1.06 to 1.07 g/cm³ at 20°C [1][2][9][11]

Solubility in Water 15.1 g/L to 198 g/L at 20°C [10][11][12]

Vapor Pressure
<0.01 mmHg to 0.02 mmHg at

20-25°C
[3][10][13]

Vapor Density 5.27 (Air = 1) [10][13]

Flash Point 51°C to 124°C (closed cup) [8][12][14]

Refractive Index 1.517 to 1.523 at 20°C [6][11][12]

LogP (Octanol-Water Partition

Coefficient)
1.41 to 1.50 [10][11]

Experimental Protocols
While the cited sources provide extensive experimental data, they do not detail the specific

protocols used for their determination. The following are generalized methodologies typically

employed in the measurement of the key physicochemical properties listed above. These

descriptions are based on standard laboratory practices and established guidelines from

organizations such as ASTM International and the Organisation for Economic Co-operation and

Development (OECD).
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1. Determination of Boiling Point: The boiling point is commonly determined using methods

outlined in OECD Guideline 103. A common laboratory technique involves distillation, where

the liquid is heated, and the temperature at which the vapor pressure equals the atmospheric

pressure is recorded. Ebulliometers are specialized instruments that can also be used for

precise measurements.

2. Determination of Melting Point: For substances that are solid at room temperature or have a

distinct freezing point, OECD Guideline 102 is often followed. The capillary method is

frequently used, where a small sample in a capillary tube is heated, and the temperature range

over which the substance melts is observed. Differential Scanning Calorimetry (DSC) is

another advanced technique that can be used to determine the melting point with high

accuracy by measuring the heat flow to the sample as a function of temperature.

3. Measurement of Density: Density is typically measured using a pycnometer or a digital

density meter, following procedures similar to those in OECD Guideline 109. The mass of a

known volume of the substance is determined at a specific temperature, usually 20°C, allowing

for the calculation of density.

4. Assessment of Water Solubility: The flask method, as described in OECD Guideline 105, is a

standard protocol for determining water solubility. The substance is mixed with water at a

specific temperature until saturation is reached. The concentration of the substance in the

aqueous phase is then measured using an appropriate analytical technique, such as gas

chromatography (GC) or high-performance liquid chromatography (HPLC).

5. Flash Point Measurement: The flash point is determined using either a closed-cup or open-

cup apparatus, following standards like ASTM D93 (Pensky-Martens closed-cup method) or

ASTM D92 (Cleveland open-cup method). The substance is heated at a controlled rate, and an

ignition source is periodically passed over the surface of the liquid. The flash point is the lowest

temperature at which the vapors ignite.

6. Refractive Index Determination: A refractometer is used to measure the refractive index of a

liquid, which is a dimensionless number that describes how fast light travels through the

material. The measurement is typically performed at a standard temperature, such as 20°C,

using a specific wavelength of light (usually the sodium D-line, 589 nm).
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2-Phenoxypropanol is commercially synthesized through the reaction of phenol with

propylene oxide.[1][15] This reaction is an example of an etherification process. The workflow

can be visualized as follows:

Phenol

Reaction Vessel
(Etherification)Propylene Oxide

Catalyst
(e.g., Al₂O₃-MgO/Fe₃O₄)

Crude Product Mixture
(1- and 2-phenoxypropanol)

Reaction Purification
(e.g., Distillation)

Separation 2-Phenoxypropanol
(and isomer)

Isolation

Click to download full resolution via product page

Caption: Synthesis workflow for 2-phenoxypropanol.

Conclusion
This technical guide has provided a detailed summary of the essential physicochemical

properties of 2-phenoxypropanol. The tabulated data offers a quick reference for formulation

and development, while the generalized experimental protocols provide insight into the basis of

these measurements. The visualization of the synthesis workflow further aids in understanding

the origin of this compound. For professionals in research and drug development, this

information is critical for leveraging the unique characteristics of 2-phenoxypropanol in
various scientific and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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